diazanium;(2E)-3-ethyl-2-[(E)-(3-ethyl-6-sulfonato-1,3-benzothiazol-2-ylidene)hydrazinylidene]-1,3-benzothiazole-6-sulfonate

• IUPAC Name: diazanium;(2E)-3-ethyl-2-[(E)-(3-ethyl-6-sulfonato-1,3-benzothiazol-2-ylidene)hydrazinylidene]-1,3-benzothiazole-6-sulfonate
• InChI: InChI=1S/C18H18N4O6S4.2H3N/c1-3-21-13-7-5-11(31(23,24)25)9-15(13)29-17(21)19-20-18-22(4-2)14-8-6-12(32(26,27)28)10-16(14)30-18;;/h5-10H,3-4H2,1-2H3,(H,23,24,25)(H,26,27,28);2*1H3/b19-17+,20-18+
• InChI Key: OHDRQQURAXLVGJ-HLVWOLMTSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)[O-])SC1=NN=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)[O-])CC.[NH4+].[NH4+]
• Isomeric SMILES: CCN1/C(=N\N=C/2\SC3=C(N2CC)C=CC(=C3)S(=O)(=O)[O-])/SC4=C1C=CC(=C4)S(=O)(=O)[O-].[NH4+].[NH4+]
• Molecular Formula: C18H24N6O6S4
• Molecular Weight: 548.7 g/mol
• CAS No.: 30931-67-0

Description

It is particularly known for its role as a chromogenic substrate in enzyme-linked immunosorbent assays (ELISA) and other peroxidase-based assays .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ABTS (ammonium salt) typically involves the reaction of 3-ethylbenzothiazoline-6-sulfonic acid with azino compounds under controlled conditions. The reaction is carried out in an aqueous medium, and the product is isolated as a diammonium salt .

Industrial Production Methods

Industrial production of ABTS (ammonium salt) follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and stringent quality control measures to ensure the consistency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

ABTS (ammonium salt) undergoes several types of chemical reactions, including:

Oxidation: ABTS is commonly used in oxidation reactions where it acts as a substrate for peroxidase enzymes.

Reduction: The radical cation formed during the oxidation can be reduced back to its original form by antioxidants, making it useful in antioxidant capacity assays.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide and peroxidase enzymes (e.g., horseradish peroxidase) are commonly used reagents for the oxidation of ABTS.

Reduction: Antioxidants such as Trolox are used to reduce the ABTS radical cation.

Major Products Formed

The major product formed during the oxidation of ABTS is the ABTS radical cation, which is green in color and can be measured spectrophotometrically .

Scientific Research Applications

ABTS (ammonium salt) has a wide range of applications in scientific research, including:

Chemistry: Used as a chromogenic substrate in various assays to measure enzyme activity and reaction kinetics.

Biology: Employed in ELISA to detect the binding of molecules and in antioxidant capacity assays to measure the antioxidant potential of biological samples.

Medicine: Utilized in diagnostic assays to monitor glucose levels and other clinical parameters.

Industry: Applied in the food industry to assess the antioxidant capacity of food products.

Mechanism of Action

The mechanism of action of ABTS (ammonium salt) involves its oxidation by peroxidase enzymes in the presence of hydrogen peroxide. The resulting ABTS radical cation is green and can be measured spectrophotometrically. This property makes it useful in various assays to quantify enzyme activity and antioxidant capacity .

Comparison with Similar Compounds

Similar Compounds

2,2’-Azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS): The parent compound of ABTS (ammonium salt) with similar properties and applications.

3,3’,5,5’-Tetramethylbenzidine (TMB): Another chromogenic substrate used in ELISA with higher sensitivity but less stability compared to ABTS.

o-Phenylenediamine (OPD): A chromogenic substrate used in ELISA with different spectral properties compared to ABTS.

Uniqueness

ABTS (ammonium salt) is unique due to its high solubility in water, stability under various conditions, and ability to produce a green-colored radical cation that can be easily measured. These properties make it a preferred choice for many biochemical assays .